Cas no 61822-24-0 (9H-Xanthene-1-carboxylic acid, 8-hydroxy-6-methyl-9-oxo-, methyl ester)

• Product name: 9H-Xanthene-1-carboxylic acid, 8-hydroxy-6-methyl-9-oxo-, methyl ester
• CAS No: 61822-24-0
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 465253
• PubChem ID: 11098071

9H-Xanthene-1-carboxylic acid, 8-hydroxy-6-methyl-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-1-carboxylic acid, 8-hydroxy-6-methyl-9-oxo-, methylester
• JANTHINONE
• 9H-Xanthene-1-carboxylic acid, 8-hydroxy-6-methyl-9-oxo-, methyl ester
• MEGxm0_000516
• methyl 8-hydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylate
• 61822-24-0
• CHEBI:68226
• ACon1_001729
• NCGC00180199-01
• Q27136719
• methyl 8-hydroxy-6-methyl-9-oxoxanthene-1-carboxylate
• CHEMBL1812027

• Inchi： 1S/C16H12O5/c1-8-6-10(17)14-12(7-8)21-11-5-3-4-9(16(19)20-2)13(11)15(14)18/h3-7,17H,1-2H3
• InChI Key： YEKIIDIQOZQXAX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C)C=C2O)OC2=C1C(C(OC)=O)=CC=C2

Computed Properties

• Exact Mass: 284.06847348g/mol
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 3.4

Related Categories

• Xanthones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones